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Compound of Interest

Compound Name: 2-Bromo-6-hydroxy-3-nitropyridine

CAS No.: 623563-76-8

Cat. No.: B1502565

Get Quote

Executive Summary
2-Bromo-6-hydroxy-3-nitropyridine (CAS: 623563-76-8) is a highly functionalized

heterocyclic building block essential in the development of pharmaceuticals, particularly tissue

factor VIIa inhibitors and kinase inhibitors.[1][2] Its structure features three distinct reactive

handles—a bromine atom, a hydroxyl group (tautomeric with a cyclic amide), and a nitro group

—allowing for orthogonal functionalization.

This guide provides a comprehensive analysis of its physicochemical properties, a validated

synthesis protocol, and a detailed reactivity profile, focusing on the critical regioselectivity

between the C2 and C6 positions.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Identifiers

IUPAC Name: 2-Bromo-6-hydroxy-3-nitropyridine[1][2][3]

Alternative Name: 6-Bromo-5-nitro-2(1H)-pyridinone[1][2][4]
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CAS Number: 623563-76-8[1][2][5]

Molecular Formula: C₅H₃BrN₂O₃[1][2]

Molecular Weight: 234.99 g/mol [1][2]

Tautomerism
A defining feature of this molecule is the prototropic tautomerism between the hydroxy-pyridine

and pyridone forms.[2] In solution and solid state, the equilibrium strongly favors the 2-pyridone

tautomer due to the stability of the amide-like lattice. This dictates that electrophilic attacks

(e.g., alkylation) can occur at either the oxygen (O-alkylation) or the nitrogen (N-alkylation),

depending on reaction conditions.

Tautomeric Equilibrium

2-Bromo-6-hydroxy-3-nitropyridine
(Hydroxy Form)

6-Bromo-5-nitro-2(1H)-pyridinone
(Pyridone Form - Dominant)

  K_eq >> 1  
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Figure 1: Tautomeric equilibrium shifting toward the thermodynamically stable pyridone form.

Synthesis & Manufacturing
The most robust synthetic route utilizes 2,6-dibromo-3-nitropyridine as the starting material.[1]

The reaction exploits the differential reactivity of the halogens at the C2 and C6 positions.[6]

Validated Synthesis Protocol
Reaction: Regioselective Hydrolysis Precursor: 2,6-Dibromo-3-nitropyridine (CAS: 55304-80-8)

[1][2]
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Reagent Equivalents Role

2,6-Dibromo-3-nitropyridine 1.0 eq Starting Material

Potassium Hydroxide (KOH) 2.0 eq Nucleophile source

Dioxane / Water (2:3 v/v) Solvent Reaction Medium

Step-by-Step Methodology:

Dissolution: Dissolve 2,6-dibromo-3-nitropyridine (e.g., 3.9 g, 14 mmol) in a mixture of

dioxane (20 mL) and water (30 mL).

Base Addition: Add potassium hydroxide (1.6 g, 28 mmol) in a single portion.

Reaction: Stir the mixture vigorously at room temperature for 20 hours.

Note: Monitoring by TLC/LCMS is crucial.[2] The starting material is less polar than the

hydroxy product.

Workup: Dilute the solution with 2N Hydrochloric acid (HCl) to precipitate the product and

neutralize the phenolate/pyridonate salt.

Extraction: Extract with diethyl ether or ethyl acetate. Wash the organic layer with brine, dry

over MgSO₄, and concentrate.[7]

Yield: Typical isolated yields are >95% (approx.[2][7] 2.97 g).[7]

Mechanism & Regioselectivity: While amines often attack the C2 position (ortho to nitro) due to

electronic activation, hydroxide hydrolysis under these conditions favors substitution at the C6

position. This yields the 2-bromo-6-hydroxy isomer (equivalent to 6-bromo-5-nitro-2-pyridone),

leaving the highly reactive C2-bromide intact for subsequent derivatization.[1][2]

Chemical Reactivity Profile
The scaffold presents three primary vectors for chemical modification.
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C2-Bromine (S_NAr) C3-Nitro Group C6-Hydroxyl / Lactam

2-Bromo-6-hydroxy-3-nitropyridine

Nucleophilic Displacement
(Amines, Thiols, Alkoxides)

High Reactivity
(Ortho to NO2)

Reduction to Amine
(Fe/AcOH or H2/Pd)

Standard Reduction

O- vs N-Alkylation
(POCl3 -> Cl)

Tautomer Dependent

Click to download full resolution via product page

Figure 2: Reactivity map highlighting the orthogonal functionalization sites.

Nucleophilic Aromatic Substitution (SNAr)
The remaining bromine at C2 is highly activated because it is ortho to the electron-withdrawing

nitro group and adjacent to the pyridine nitrogen.

Reagents: Primary/secondary amines, thiols.

Conditions: Mild heating (40–60°C) in polar aprotic solvents (DMF, DMSO) with a base

(K₂CO₃).

Application: Introduction of solubilizing groups (e.g., morpholine, piperazine) or

pharmacophores.

Nitro Group Reduction
The C3-nitro group can be reduced to an amine (3-amino-2-bromo-6-hydroxypyridine), creating

a "push-pull" electronic system or setting up the core for cyclization (e.g., to imidazopyridines).

[1][2]

Method A (Chemoselective): Iron powder in Acetic Acid/Ethanol. Preserves the C2-Bromine.

[2]
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Method B (Global): Hydrogenation (H₂/Pd-C).[1][2] Risk of debromination

(hydrodehalogenation) unless carefully controlled.

Hydroxyl/Lactam Functionalization[2]
Chlorination: Treatment with POCl₃ converts the C6-OH (lactam) into a C6-Cl, yielding 2-

bromo-6-chloro-3-nitropyridine.[1][2] This restores aromaticity and allows for a second SNAr

reaction at C6.[2]

Alkylation: Reaction with alkyl halides (R-X) and base (e.g., K₂CO₃) often yields a mixture of

N-alkyl (pyridone) and O-alkyl (alkoxypyridine) products.[1] Hard electrophiles and silver

salts favor O-alkylation; soft electrophiles and alkali bases favor N-alkylation.[1][2]

Physical Properties & Safety
Property Value Notes

Appearance Pale yellow to off-white solid Darkens upon light exposure

Melting Point 212–214 °C (dec.)[1][2][8] Decomposes at high temp

Solubility DMSO, DMF, MeOH (hot) Poor water solubility

pKa ~6.5–7.5 (OH/NH)
Acidic due to NO₂/Br electron

withdrawal

Safety Considerations:

Skin/Eye Irritant: The compound is a phenol/nitropyridine derivative and should be treated as

a potent irritant.

Sensitizer: Halogenated nitropyridines can cause allergic skin reactions.[2]

Handling: Use a fume hood.[2] Avoid contact with strong oxidizing agents.[2]
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Context: Describes the selective hydrolysis of 2,6-dibromo-3-nitropyridine to yield the title
compound.

Chemical Identity & CAS

Source: Alfa Chemistry / MolAid.[2]

Context: Confirmation of CAS 623563-76-8 and structure.[1][2][5]

[1]

Reactivity of Nitropyridines

Source: ResearchGate / StackExchange Chemistry.[2]

Context: Discussion on regioselectivity (C2 vs C6) in nucleophilic substitution of 2,6-
dihalo-3-nitropyridines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Chemical Properties of 2-Bromo-6-
hydroxy-3-nitropyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1502565/docs#technical-guide-chemical-properties-
of-2-bromo-6-hydroxy-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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